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Get Quote

In drug development, ethyl linoleate's primary role is as a key component in advanced lipid-based drug

delivery systems to improve oral bioavailability [1].

Application in Self-Microemulsifying Drug Delivery Systems
(SMEDDS)

A 2010 study developed a SMEDDS for silymarin, a poorly water-soluble drug. The formulation

significantly enhanced the drug's release rate and oral absorption [2].

Experimental Protocol: Researchers constructed pseudo-ternary phase diagrams using ethyl
linoleate (oil), Cremophor EL (surfactant), and ethyl alcohol (co-surfactant) to identify the optimal

self-microemulsification region [2].
Optimal Formulation: The final formulation contained 10% (w/w) ethyl linoleate, 30% Cremophor

EL, and 60% ethyl alcohol. When introduced to an aqueous medium (e.g., gastrointestinal fluids), this
mixture spontaneously forms a fine microemulsion with a small particle size, which is crucial for

efficient absorption [2].
Key Outcomes:

In-vitro Release: Silymarin was released from the SMEDDS much faster than from a
conventional hard capsule.

In-vivo Absorption: A bioavailability study in fasted dogs showed the SMEDDS enhanced oral
absorption of silymarin by 2.2-fold compared to the commercial product [2].
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This diagram illustrates the working mechanism of an ethyl linoleate-based SMEDDS:

SMEDDS Formulation
(Oil, Surfactant, Co-surfactant, Drug) Oral Administration Gastrointestinal Fluids Spontaneous Self-Emulsification Fine Oil-in-Water Nanoemulsion

(Small Particle Size)
Enhanced Drug Solubilization

and Absorption

Click to download full resolution via product page

SMEDDS transforms into a nanoemulsion in the GI tract, enhancing drug absorption.

Technical Specifications and Safety

For research and development use, the following specifications and handling guidelines are essential.

Parameter Unit Specification / Value

Acid Value mg KOH/g Max 2.0 [3]

Peroxide Value meq/kg Max 10.0 [3]

Moisture % Max 0.25 [3]

Ethyl Oleate % Max 1.0 [3]

α-Ethyl Linolenate % Max 1.0 [3]

Boiling Point °C 224 °C / 17 mmHg [4]

Density g/mL 0.876 (at 25°C) [4]

Flash Point °C 110 [4]

Storage - Tightly closed in a cool, dry place [3]
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Versatile Solvent: Ethyl linoleate can form stable emulsions and act as a penetration enhancer,
improving absorption of active pharmaceutical ingredients (APIs) across biological membranes [1].
Broad Formulation Utility: Its applications span oral, topical, and parenteral dosage forms. In

topical products, it also provides emollient properties for patient comfort [1].
Quality Matters: Adhere to stringent quality specifications, particularly acid value and peroxide
value, to ensure stability and efficacy in final formulations [3].

Ethyl linoleate is a valuable tool for formulating poorly soluble drugs. Its established role in SMEDDS

offers a proven pathway to enhance therapeutic performance [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.
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